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Compound of Interest

Compound Name: Bis(2-chlorophenyl) sulfide

CAS No.: 5097-95-0

Cat. No.: B12731701

Get Quote

Executive Summary & Compound Identity
Bis(2-chlorophenyl) sulfide (CAS: 5097-95-0) is a specialized organosulfur intermediate used

primarily in the synthesis of heterocyclic pharmaceuticals and agrochemicals. It serves as a

lipophilic scaffold in medicinal chemistry, often acting as a precursor to sulfonyl-based inhibitors

or tricyclic neuroleptic agents.

CRITICAL SAFETY DISTINCTION: Do NOT confuse this compound with Bis(2-chloroethyl)

sulfide (Sulfur Mustard/Mustard Gas, CAS: 505-60-2).

Bis(2-chlorophenyl) sulfide (Target): Aromatic thioether. Solid/High-boiling liquid. Irritant.

Bis(2-chloroethyl) sulfide (Mustard Gas): Aliphatic thioether. Volatile liquid. Potent

Vesicant/Blister Agent.[1][2][3]

This guide focuses strictly on the aromatic intermediate (CAS 5097-95-0).

Physicochemical Profile[2][3][4][5][6][7][8][9][10][11]
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Property Data Note

Chemical Name Bis(2-chlorophenyl) sulfide
IUPAC: 1-Chloro-2-(2-

chlorophenyl)sulfanylbenzene

CAS Number 5097-95-0 Verified Identifier

Molecular Formula C₁₂H₈Cl₂S

Molecular Weight 255.16 g/mol

Structure (2-Cl-C₆H₄)₂S Ortho-substituted diaryl sulfide

Physical State Pale yellow solid or semi-solid

Analog Inference:[4] 4,4'-

isomer MP is ~96°C; ortho

isomer likely lower due to

sterics.

Solubility
Insoluble in water; Soluble in

DCM, DMSO, Chloroform
Lipophilic character

Hazard Identification & Risk Assessment
While less toxic than its aliphatic analogs, Bis(2-chlorophenyl) sulfide poses significant risks

due to its irritant properties and potential for releasing toxic byproducts upon decomposition.

GHS Classification (Derived from Structural Analogs)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1][3]

H411: Toxic to aquatic life with long-lasting effects (Common for chlorinated aromatics).
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Decomposition Hazards
Thermal decomposition or combustion releases toxic fumes:

Hydrogen Chloride (HCl): Corrosive gas.

Sulfur Oxides (SOₓ): Respiratory irritants.

Carbon Monoxide (CO): Asphyxiant.

Safe Handling & Storage Protocols
Hierarchy of Controls

Engineering Controls (Primary):

Handle exclusively within a certified chemical fume hood.

Ensure airflow >100 fpm (feet per minute) at the sash face.

Administrative Controls:

Designate a "Sulfur Work Area" to contain potential odors.

Restrict access to authorized personnel only.

Personal Protective Equipment (PPE):

Gloves: Nitrile (0.11 mm min) for splash protection; Silver Shield/4H for prolonged

handling.

Eye Protection: Chemical safety goggles (ANSI Z87.1).

Body: Lab coat + chemical-resistant apron if handling >5g.

Storage Logic
Condition: Store at 2–8°C (Refrigerated).

Atmosphere: Store under Inert Gas (Argon/Nitrogen).
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Reasoning: Thioethers are susceptible to slow oxidation to sulfoxides (S=O) and sulfones

(O=S=O) upon exposure to atmospheric oxygen, altering potency.

Incompatibilities: Strong Oxidizing Agents (Peroxides, Permanganates), Active Metals.

Emergency Response & First Aid
The following workflow outlines the decision logic for exposure incidents.

EXPOSURE INCIDENT

Identify Exposure Type

Skin Contact Eye Contact Inhalation

1. Brush off solids
2. Wash w/ Soap & Water (15 min)

3. Remove contam. clothing

1. Rinse w/ Water (15 min)
2. Remove contacts if easy

3. Hold eyelids open

1. Move to Fresh Air
2. If breathing difficult: Oxygen

3. If stopped: CPR

SEEK MEDICAL ATTENTION
Bring SDS/CAS 5097-95-0

Click to download full resolution via product page

Figure 1: Emergency Response Decision Matrix for Bis(2-chlorophenyl) sulfide exposure.

Synthesis & Application Context
Understanding the synthesis provides context for impurity profiles (e.g., residual thiols).

Common Synthetic Route (Ullmann Coupling)
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The formation of the diaryl sulfide bond typically involves the coupling of a thiol with an aryl

halide.

Reaction: 2-Chlorothiophenol + 1-Bromo-2-chlorobenzene + Base (K₂CO₃) → Bis(2-
chlorophenyl) sulfide

Catalyst: Copper(I) Iodide (CuI) or Palladium species.

Safety Implication: Residual 2-Chlorothiophenol is significantly more odorous and toxic than

the product. Ensure thorough washing (NaOH) during workup to remove unreacted thiols.

Drug Development Utility
This scaffold is used to probe the "Ortho Effect" in Structure-Activity Relationships (SAR). The

steric bulk of the ortho-chlorines forces the two phenyl rings into a non-planar conformation,

which is critical for fitting into specific hydrophobic pockets in enzymes (e.g., COX-2 inhibitors

or specific GPCRs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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